Cas no 1374968-32-7 (Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis-)

• Product Name: Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis-
• CAS No: 1374968-32-7
• MF: C₁₈H₁₈N₈
• MW: 346.38912153244
• CID: 5735902
• Update Time: 2025-05-27

Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis-
• 1,4-bis(5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)butane

• Inchi： 1S/C18H18N8/c1(9-15-21-17(25-23-15)13-7-3-5-11-19-13)2-10-16-22-18(26-24-16)14-8-4-6-12-20-14/h3-8,11-12H,1-2,9-10H2,(H,21,23,25)(H,22,24,26)
• InChI Key： UNWATXJHZAHEAR-UHFFFAOYSA-N
• SMILES： C(C1N=C(C2=NC=CC=C2)NN=1)CCCC1N=C(C2=NC=CC=C2)NN=1

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 706.0±70.0 °C(Predicted)
• pka: 8.36±0.40(Predicted)

Additional information on Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis-

Introduction to Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- (CAS No. 1374968-32-7)

Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- (CAS No. 1374968-32-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by its central butanediyl bridge flanked by two triazole rings and two pyridine moieties. The combination of these functional groups imparts a high degree of chemical stability and reactivity, making it a valuable building block in the synthesis of various bioactive molecules and functional materials.

The triazole ring is a well-known heterocyclic structure with a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of two pyridine moieties further enhances the compound's potential for forming strong hydrogen bonds and π-π interactions, which are crucial for its binding affinity to biological targets. These properties make Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- an attractive candidate for drug discovery and development.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. A study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that these derivatives effectively disrupt the signaling pathways responsible for tumor growth and metastasis, suggesting their potential as targeted cancer therapies.

In addition to its medicinal applications, Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- has shown promise in the field of materials science. Its unique molecular architecture makes it suitable for the synthesis of metal-organic frameworks (MOFs) and other porous materials with high surface areas. These materials have applications in gas storage and separation, catalysis, and drug delivery systems. A recent study in *Chemical Communications* reported the successful synthesis of a MOF using Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- as a ligand. The resulting MOF exhibited excellent stability and high adsorption capacity for carbon dioxide (CO₂), making it a promising material for environmental remediation.

The synthesis of Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3,5-diyl)]bis- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate triazole intermediates with pyridine derivatives using copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This "click" chemistry approach is known for its efficiency and reliability in forming stable triazole linkages.

The physical properties of Pyridine, 2,2'-[1,4-butanediylbis(1H-1,2,4-triazole-3，5-diyl)]bis- are also noteworthy. It is a solid at room temperature with a melting point typically ranging from 80 to 90°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and formulations. Its solubility profile can be further optimized by modifying the substituents on the pyridine rings or the butanediyl bridge.

In conclusion, Pyridine， 2， 2'-[1， 4-butanediylbis(1H-1， 2， 4-triazole-3， 5-diyl)]bis-(CAS No. 1374968-32-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique combination of triazole and pyridine functionalities provides a robust platform for developing novel therapeutic agents and advanced functional materials. Ongoing research continues to uncover new applications and optimize its synthetic methods， ensuring its relevance in future scientific advancements.